1-{4-[(4-Methoxyphenyl)amino]-4-oxobutanoyl}piperidine-4-carboxylic acid

• Molecular Formula: C17H22N2O5
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 1-[4-(4-methoxyanilino)-4-oxobutanoyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C17H22N2O5/c1-24-14-4-2-13(3-5-14)18-15(20)6-7-16(21)19-10-8-12(9-11-19)17(22)23/h2-5,12H,6-11H2,1H3,(H,18,20)(H,22,23)
• InChI Key: YPJIAZBSCXXLMA-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)CCC(=O)N2CCC(CC2)C(=O)O

Description

1-{4-[(4-Methoxyphenyl)amino]-4-oxobutanoyl}piperidine-4-carboxylic acid, commonly known as MPAC, is a chemical compound used in scientific research for its potential therapeutic properties. MPAC belongs to the piperidine carboxylic acid family and has been studied extensively for its mechanism of action and biochemical effects.

Mechanism of Action

MPAC works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators. By reducing the production of these molecules, MPAC can reduce inflammation and pain.
Biochemical and Physiological Effects:
MPAC has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. It also reduces the expression of COX-2, an enzyme that is upregulated in response to inflammation.

Advantages and Limitations for Lab Experiments

MPAC has several advantages as a research tool. It is relatively easy to synthesize and has a high purity level. It is also stable under a variety of conditions and can be stored for long periods of time. However, MPAC has some limitations as well. It is not very soluble in water, which can make it difficult to administer in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret results.

Future Directions

There are several potential future directions for research on MPAC. One area of interest is the development of MPAC-based drugs for the treatment of chronic pain and inflammation-related diseases. Another area of interest is the study of MPAC's effects on other physiological processes, such as immune function and cell signaling pathways. Additionally, further research is needed to fully understand the mechanism of action of MPAC and its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of MPAC involves the reaction of piperidine-4-carboxylic acid with 4-methoxyphenylhydrazine and butanoyl chloride. The reaction is carried out under controlled conditions and yields MPAC as a white crystalline powder with a melting point of 166-168°C.

Scientific Research Applications

MPAC has been studied extensively for its potential therapeutic properties. It has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammation-related diseases.